2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide is a structurally complex molecule featuring a 1,3,4-thiadiazole core substituted with a tert-butyl urea group at position 5 and a 3-nitrophenyl acetamide moiety linked via a thioether bridge. This compound belongs to a class of heterocyclic derivatives known for their diverse pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.
Properties
IUPAC Name |
2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(3-nitrophenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N6O4S2/c1-15(2,3)18-12(23)17-13-19-20-14(27-13)26-8-11(22)16-9-5-4-6-10(7-9)21(24)25/h4-7H,8H2,1-3H3,(H,16,22)(H2,17,18,19,23) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAVRNZXHUVETCY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-] | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N6O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide is a novel organic molecule characterized by its complex structure, which includes a thiadiazole ring, a thioether linkage, and a urea functional group. This article reviews the biological activity associated with this compound, focusing on its potential applications in medicinal chemistry, particularly in antimicrobial and anticancer therapies.
Structural Features
The unique structural components of this compound contribute significantly to its biological properties:
- Thiadiazole Ring : Known for its diverse biological activities, including antimicrobial and anticancer properties.
- Thioether Linkage : Enhances lipophilicity, potentially improving cell membrane permeability.
- Urea Functional Group : Often associated with biological activity due to its ability to form hydrogen bonds with biological targets.
Antimicrobial Properties
Research indicates that compounds containing thiadiazole rings exhibit significant antimicrobial activity. The presence of both thiadiazole and thiazole moieties in similar compounds has been linked to enhanced potency against various pathogens. For instance:
| Compound | Activity | Reference |
|---|---|---|
| 1,3,4-Thiadiazole derivatives | Antimicrobial | |
| Urea-based compounds | Antibacterial | |
| Thiazole derivatives | Antifungal |
The compound under discussion may exhibit similar antimicrobial effects due to its structural similarities with these established classes of compounds.
Anticancer Activity
The anticancer potential of thiadiazole derivatives has been well-documented. For example, studies have shown that certain thiadiazole-based compounds demonstrate cytotoxic effects against various cancer cell lines. The mechanism often involves the inhibition of specific enzymes or pathways related to cancer cell proliferation.
Case Study : A study on novel thiadiazole-imidazole derivatives indicated moderate to high anticancer activity against liver carcinoma cell lines (HEPG2-1), suggesting that modifications in the thiadiazole structure can lead to enhanced anticancer properties .
Comparative Analysis
To better understand the potential of 2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)-N-(3-nitrophenyl)acetamide, a comparative analysis with known bioactive compounds is essential:
| Compound Name | Structural Features | Biological Activity | Unique Aspects |
|---|---|---|---|
| Acetazolamide | Thiadiazole ring | Carbonic anhydrase inhibitor | Established drug for glaucoma |
| Methazolamide | Thiadiazole ring | Carbonic anhydrase inhibitor | Used for altitude sickness |
| Nitroimidazole derivatives | Nitro group + imidazole ring | Antiparasitic | Effective against T. brucei |
This table illustrates how variations in structural features can lead to significant differences in biological activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound’s structural analogs share the 1,3,4-thiadiazole scaffold but differ in substituents, impacting physicochemical and pharmacological properties. Key comparisons include:
Physicochemical Properties
- Melting Points : Analogs with nitro groups (e.g., compound 8 ) exhibit higher melting points (260–265°C) compared to chlorobenzyl derivatives (132–140°C), suggesting stronger intermolecular interactions due to nitro’s polarity.
- Synthetic Yield : Thiadiazole derivatives with benzylthio substituents (e.g., 5h ) show higher yields (85–88%) than nitro-containing analogs (68–72%) due to steric and electronic effects.
Pharmacological Activity
- Anticancer Activity : Compounds with nitro groups (e.g., 3 and 8 ) induce apoptosis in glioma cells via Akt inhibition (92.36% and 86.52%, respectively). The target compound’s 3-nitrophenyl group may similarly enhance kinase binding via π-π interactions.
- Enzyme Inhibition: Thienopyrimidinone analogs (e.g., 15) target CDK5/p25, while benzothiazole derivatives (e.g., 4g) show antiproliferative activity via undefined mechanisms. The tert-butyl ureido group in the target compound may stabilize interactions with hydrophobic enzyme pockets.
Research Findings and Mechanistic Insights
Molecular Docking and Binding Interactions
- Nitro Group Role : In compound 8 , the nitro group forms salt bridges and H-bonds with Akt’s active site. The target compound’s 3-nitrophenyl moiety is predicted to interact similarly.
- Tert-Butyl Ureido : Bulky substituents like tert-butyl may hinder binding in polar active sites but enhance affinity in hydrophobic regions (e.g., Sirt2/HDAC6 inhibitors in ).
Bioactivity Trends
- Substituent Effects : Phenylureido derivatives (e.g., 4g ) show moderate activity (IC50 ~10 µM), while nitro-substituted analogs (e.g., 8 ) exhibit higher potency (IC50 ~2 µM). The target compound’s hybrid structure may combine these features for improved efficacy.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
